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molecular formula C10H14O2 B1347248 (4-Propoxyphenyl)methanol CAS No. 90925-43-2

(4-Propoxyphenyl)methanol

Cat. No. B1347248
CAS RN: 90925-43-2
M. Wt: 166.22 g/mol
InChI Key: BUJZENMUXBWWFE-UHFFFAOYSA-N
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Patent
US06627651B1

Procedure details

A mixture (50 ml) of 4-hydroxybenzyl alcohol (1.5 g), 1-bromopropane (1.3 ml), potassium carbonate (2.5 g) and acetone (50 ml) was stirred at 60° C. for 8 hours. After concentration under reduced pressure, the residue was mixed with water and was extracted with ethyl acetate. The organic layer was washed with a 1N aqueous solution of sodium hydroxide and an aqueous saturated solution of sodium chloride, and was dried with magnesium sulfate. The resulting organic layer was concentrated under reduced pressure to obtain 4-propoxybenzyl alcohol (1.37 g) as a yellow oily substance.
Name
4-hydroxybenzyl alcohol
Quantity
50 mL
Type
reactant
Reaction Step One
Name
1-bromopropane
Quantity
1.3 mL
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
50 mL
Type
solvent
Reaction Step One
Name
4-propoxybenzyl alcohol

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][OH:7])=[CH:4][CH:3]=1.Br[CH2:11][CH2:12][CH3:13].C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[CH2:11]([O:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][OH:7])=[CH:4][CH:3]=1)[CH2:12][CH3:13] |f:2.3.4|

Inputs

Step One
Name
4-hydroxybenzyl alcohol
Quantity
50 mL
Type
reactant
Smiles
OC1=CC=C(CO)C=C1
Name
1-bromopropane
Quantity
1.3 mL
Type
reactant
Smiles
BrCCC
Name
potassium carbonate
Quantity
2.5 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
acetone
Quantity
50 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
After concentration under reduced pressure
ADDITION
Type
ADDITION
Details
the residue was mixed with water
EXTRACTION
Type
EXTRACTION
Details
was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with a 1N aqueous solution of sodium hydroxide
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
an aqueous saturated solution of sodium chloride, and was dried with magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
The resulting organic layer was concentrated under reduced pressure

Outcomes

Product
Name
4-propoxybenzyl alcohol
Type
product
Smiles
C(CC)OC1=CC=C(CO)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.37 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.